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Compound of Interest

Compound Name: Probucol-13C3

Cat. No.: B15555332

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Probucol-13C3, an
isotopically labeled form of Probucol. The information presented is primarily based on the data
available for the unlabeled parent compound, Probucol, as the carbon-13 isotope is not
expected to significantly alter its chemical or toxicological properties. This document is intended
to equip researchers, scientists, and drug development professionals with the necessary
knowledge to handle this compound safely in a laboratory setting.

Chemical and Physical Properties

Probucol-13C3 is a synthetic, lipid-lowering agent that is isotopically labeled with three carbon-
13 atoms. It is a white to fine yellow crystalline solid that is partly miscible in water.[1]
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Property Value Reference
Chemical Formula 13C3C28H4802S2

Molecular Weight 519.82 g/mol

CAS Number 1173019-29-8

Appearance Powder

Melting Point 124-127 °C (for Probucol) [1]

Storage Temperature

-20°C

Solubility

Partly miscible in water

[1]

Toxicological Data

Toxicological data is crucial for understanding the potential health hazards associated with a

compound. The following tables summarize the available acute toxicity data for Probucol.

Acute Toxicity Values:

Test Species Route Value Reference
TDLo Human Oral 3650 mg/kg [1]
LD50 Mouse Intraperitoneal >800 mg/kg [1]
TDLo Rat Oral 17500 mg/kg [1]
TDLo Mouse Oral 17500 mg/kg [1]
TCLo Rat Inhalation 15 mg/m3/4h [1]
LD50 Rat Oral >5 g/kg [2]

Hazard Identification:

Probucol is considered a hazardous substance.[1] It can cause skin irritation, serious eye

irritation, and may cause respiratory irritation. Accidental ingestion may be damaging to the

health of the individual, particularly those with pre-existing organ damage.[1]
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Safety and Handling Guidelines

3.1. Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling Probucol-13C3:

Eye Protection: Chemical safety goggles.[1][3]

Hand Protection: Chemical-resistant gloves.[1]

Respiratory Protection: A particulate respirator should be used, especially when handling the
powder form, to avoid inhalation.[1]

Skin and Body Protection: A lab coat or other protective clothing should be worn.[1]

3.2. Handling Procedures

Work in a well-ventilated area to avoid dust accumulation.[1]

Avoid all personal contact, including inhalation and contact with skin and eyes.[1]

Do not eat, drink, or smoke when handling the compound.[1]

Keep containers securely sealed when not in use.[1]

Wash hands thoroughly with soap and water after handling.[1]

3.3. Storage

» Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]

e The recommended storage temperature for Probucol-13C3 is -20°C.

o Store away from incompatible materials, such as oxidizing agents.[1]

3.4. First-Aid Measures
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Exposure Route

First-Aid Procedure

Reference

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. Seek medical

attention.

[3]

Skin Contact

Immediately wash the affected
area with soap and plenty of
water. Remove contaminated

clothing.

[3]

Eye Contact

Rinse opened eyes for several
minutes under running water. If
symptoms persist, consult a

doctor.

[3]

Ingestion

Rinse mouth with water. Do not
induce vomiting. Seek

immediate medical attention.

[3]

Accidental Release Measures

In the event of a spill, follow these procedures:

e Minor Spills:

o Clean up spills immediately.[1]

o Use dry clean-up procedures to avoid generating dust.[1]

o Vacuum or sweep up the material and place it in a suitable container for disposal.[1]

o Dampen with water to prevent dusting before sweeping.[1]

e Major Spills:

o Alert personnel in the area and emergency responders.[1]
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o Control personal contact by wearing appropriate protective clothing.[1]

o Prevent the spillage from entering drains or water courses.[1]

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3] A solid

water stream may be inefficient.

» Specific Hazards: Probucol is a combustible solid that burns but propagates flame with
difficulty.[1]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[3]

Experimental Protocols Workflow

The following diagram illustrates a general workflow for conducting safety and toxicological

assessments of a chemical compound like Probucol-13C3.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://datasheets.scbt.com/sc-203666.pdf
https://datasheets.scbt.com/sc-203666.pdf
https://www.echemi.com/sds/probucol-pd1805145237.html
https://datasheets.scbt.com/sc-203666.pdf
https://www.echemi.com/sds/probucol-pd1805145237.html
https://www.benchchem.com/product/b15555332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Workflow for Chemical Safety Assessment
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Caption: General workflow for assessing the safety of a chemical compound.
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Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Do not
dispose of together with household garbage, and do not allow the product to reach the sewage
system. Uncleaned packaging should be disposed of according to official regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

